Cas no 1270481-94-1 (1-3-(difluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-3-(difluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine
• CAS No: 1270481-94-1
• MF: C₉H₈F₅N
• MW: 225.158539772034
• CID: 4585245
• PubChem ID: 71743725
• Update Time: 2024-03-01

1-3-(difluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(DIFLUOROMETHYL)PHENYL)-2,2,2-TRIFLUOROETHANAMINE
• 1-[3-(DIFLUOROMETHYL)PHENYL]-2,2,2-TRIFLUOROETHAN-1-AMINE
• Benzenemethanamine, 3-(difluoromethyl)-α-(trifluoromethyl)-
• 1-3-(difluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C9H8F5N/c10-8(11)6-3-1-2-5(4-6)7(15)9(12,13)14/h1-4,7-8H,15H2
• InChI Key： BHCISMUAKIWLHD-UHFFFAOYSA-N
• SMILES： NC(C1=CC=CC(C(F)F)=C1)C(F)(F)F

Computed Properties

• Exact Mass: 225.05769007g/mol
• Monoisotopic Mass: 225.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 223.0±40.0 °C at 760 mmHg
• Flash Point: 95.7±18.0 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-3-(difluoromethyl)phenyl-2,2,2-trifluoroethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines